Cas no 1286727-71-6 (2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide
• CAS No: 1286727-71-6
• MF: C₁₃H₁₆FNO₂S
• MW: 269.335045814514
• CID: 5843242
• PubChem ID: 49739144
• Update Time: 2025-07-22

2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-[[1-(hydroxymethyl)cyclopropyl]methyl]acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide
• SR-01000926413-1
• 1286727-71-6
• 2-((4-fluorophenyl)thio)-N-((1-(hydroxymethyl)cyclopropyl)methyl)acetamide
• F5964-0134
• VU0529002-1
• AKOS019284721
• SR-01000926413

• Inchi： 1S/C13H16FNO2S/c14-10-1-3-11(4-2-10)18-7-12(17)15-8-13(9-16)5-6-13/h1-4,16H,5-9H2,(H,15,17)
• InChI Key： VTNSVEFMXIOXKT-UHFFFAOYSA-N
• SMILES： C(NCC1(CO)CC1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 269.08857809g/mol
• Monoisotopic Mass: 269.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide

Professional Introduction to Compound with CAS No 1286727-71-6 and Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide

Compound with the CAS number 1286727-71-6 and the product name 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-fluorophenylsulfanyl moiety and a 1-(hydroxymethyl)cyclopropyl side chain in its molecular structure suggests a multifaceted interaction profile, which is crucial for designing novel therapeutic agents.

The sulfanyl group attached to the phenyl ring introduces electronic and steric effects that can modulate the compound's binding affinity to biological targets. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. Recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing drug bioavailability and metabolic stability, making this compound a promising candidate for further investigation.

The acetamide moiety in the compound's structure contributes to its solubility and pharmacokinetic properties, which are essential for its formulation as an active pharmaceutical ingredient (API). Additionally, the 1-(hydroxymethyl)cyclopropyl group adds complexity to the molecular architecture, potentially influencing both the compound's reactivity and its interaction with biological systems. This structural complexity is often a key factor in achieving high selectivity and efficacy in drug design.

In the context of contemporary pharmaceutical research, compounds like 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide are being explored for their potential in addressing unmet medical needs. The growing emphasis on precision medicine has spurred interest in developing drugs with tailored pharmacological profiles. This compound's unique structural features make it an attractive candidate for further investigation into its pharmacological activity, particularly in areas such as oncology, neurology, and anti-inflammatory therapies.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the binding interactions of such compounds with biological targets. These technologies have accelerated the discovery process, allowing for more efficient identification of lead compounds for drug development. The structural motifs present in 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide, including the 4-fluorophenylsulfanyl group and the 1-(hydroxymethyl)cyclopropyl side chain, are well-suited for virtual screening and molecular docking studies, which can provide valuable insights into their potential therapeutic applications.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into aromatic rings is a common strategy employed to enhance drug-like properties, such as lipophilicity and metabolic stability. The presence of a secondary amide bond further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological profile.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide are expected to play a crucial role in the development of next-generation therapeutics. The combination of structural features that enhance binding affinity, solubility, and metabolic stability positions this compound as a promising candidate for clinical evaluation. Future studies may focus on optimizing its chemical properties through structural modifications to improve its efficacy and safety profiles.

The exploration of novel scaffolds is essential for overcoming resistance mechanisms associated with existing therapies. The unique structural features of this compound make it an interesting candidate for investigating mechanisms of action that differ from conventional drugs. This approach is particularly relevant in areas where resistance poses a significant challenge, such as cancer therapy. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights that may lead to more effective treatment strategies.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for advancing research on compounds like 2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide. Such collaborations can facilitate the translation of laboratory findings into clinical applications, ensuring that promising candidates are thoroughly evaluated before entering human trials. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and biological testing, is essential for maximizing the potential of these compounds.

The regulatory landscape also plays a critical role in guiding the development of new drugs. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new therapeutics for clinical use. Researchers must navigate these requirements carefully to ensure that their findings are applicable to regulatory submissions. The unique characteristics of this compound necessitate thorough characterization across multiple disciplines to build a robust dataset supporting its potential as a therapeutic agent.

In conclusion,2-[(4-fluorophenyl)sulfanyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide (CAS No 1286727-71-6) represents an exciting advancement in pharmaceutical chemistry with significant potential for future therapeutic applications. Its unique structural features make it an attractive candidate for further investigation into various disease areas. As research continues to uncover new insights into its pharmacological properties, this compound holds promise as part of innovative treatment strategies designed to address unmet medical needs.